Cas no 123333-71-1 (DL-Histidine monohydrochloride monohydrate)

• Product Name: DL-Histidine monohydrochloride monohydrate
• CAS No: 123333-71-1
• MF: C₆H₁₂ClN₃O₃
• MW: 209.630780220032
• MDL: MFCD00151028
• CID: 63667
• PubChem ID: 24895808
• Update Time: 2025-10-28

DL-Histidine monohydrochloride monohydrate Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(1H-imidazol-4-yl)propanoic acid hydrochloride
• Histidinemonohydrochloridemonohydrate
• DL-Histidine monohydrochloride monohydrate
• DL-Histidine monohydrochloride
• DL-α-Amino-β-(4-imidazolyl)propionic acid monohydrochloride
• Histidine, monohydrochloride, monohydrate (9CI)
• DL-Histidine,monohydrochloride, monohydrate
• Dl-Histidine Hydrochloride Hydrate
• histidine, chloride, hydrate
• dl-histidine hydrochloride monohydrate
• FT-0643003
• DL-alpha-Amino-beta-(4-imidazolyl)propionic acid monohydrochloride
• 2-Amino-3-(1H-imidazol-4-yl)propanoic acid hydrochloride hydrate
• MFCD00151028
• L-Histidine HCl monohydrate
• SY061668
• 2-amino-3-(1H-imidazol-5-yl)propanoic acid;hydrate;hydrochloride
• L-Histidine Hydrochloride Monohydrate
• A805051
• AS-14792
• CMXXUDSWGMGYLZ-UHFFFAOYSA-N
• DL-Histidine monohydrochloride monohydrate, >=99% (TLC)
• L-Histidine monohydrochloride
• L-histidine, hydrochloride, hydrate
• AKOS016890704
• 123333-71-1
• DL-Histidine, monohydrochloride, monohydrate
• DL-Histidine hydrochloride 1-hydrate
• DTXSID10924465
• SY010852
• CCRIS 7814
• Histidine, hydrochloride, hydrate (1:1:1)
• DL-Histidinemonohydrochloridemonohydrate
• D,L-His.HCl.H2O
• FT-0627600
• SCHEMBL50269
• CS-W015138
• 7048-02-4
• DL-Histidine hydrochloridemonohydrate
• DB-041722
• histidin hydrate hydrochloride

• MDL： MFCD00151028
• Inchi： 1S/C6H9N3O2.ClH.H2O/c7-5(6(10)11)1-4-2-8-3-9-4;;/h2-3,5H,1,7H2,(H,8,9)(H,10,11);1H;1H2
• InChI Key： CMXXUDSWGMGYLZ-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CC1=CN=CN1)N)=O.O

Computed Properties

• Exact Mass: 209.05686
• Monoisotopic Mass: 209.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93A^2

Experimental Properties

• Color/Form: White crystal powder
• Density: 1.5160
• Melting Point: 253 °C (dec.) (lit.)
• Boiling Point: 458.9°Cat760mmHg
• Flash Point: 231.3°C
• Solubility: H2O: 0.1 g/mL, clear
• Water Partition Coefficient: 0.1 g/mL
• PSA: 123.5
• LogP: 0.80210
• Solubility: water
• Specific Rotation: [α]D20 0±0.3゜ (c=3, H2O)

DL-Histidine monohydrochloride monohydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R22: harmful if swallowed. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S24/25:Prevent skin and eye contact.
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters